Cinnamaldehydes

Cinnamaldehydes are a class of organic compounds derived from cinnamic acid, characterized by their aromatic aldehyde functionality. They possess a distinctive sweet and spicy fragrance reminiscent of cinnamon, making them widely used in the flavoring industry for food products such as baked goods, confections, and beverages. Additionally, due to their antimicrobial properties, they are employed in preservative applications. In pharmaceuticals, cinnamaldehydes have shown potential as anti-inflammatory agents. Their structural diversity allows for various functional modifications, enabling the development of a wide range of products with specific chemical and sensory characteristics.